2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide

• IUPAC Name: 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide
• InChI: InChI=1S/C14H9I3N2O4/c1-23-8-2-3-11(12(6-8)19(21)22)18-14(20)9-4-7(15)5-10(16)13(9)17/h2-6H,1H3,(H,18,20)
• InChI Key: VIXJOGXPNUAWSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(C(=CC(=C2)I)I)I)[N+](=O)[O-]
• Molecular Formula: C14H9I3N2O4
• Molecular Weight: 649.94 g/mol

Description

2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide, also known as iopamidol, is a contrast agent used in medical imaging procedures such as X-rays, CT scans, and angiography. It is a nonionic, water-soluble compound that is widely used due to its low toxicity and high solubility in water. Iopamidol is synthesized through a multi-step process that involves the reaction of 4-methoxy-2-nitroaniline with 2,3,5-triiodobenzoic acid.

Scientific Research Applications

Iopamidol is widely used as a contrast agent in medical imaging procedures. It is particularly useful in CT scans and angiography, where it can help to visualize blood vessels and organs. In addition to its use in medical imaging, 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide has also been studied for its potential use in cancer treatment. Studies have shown that 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide can selectively accumulate in tumor cells, making it a potential candidate for targeted drug delivery.

Mechanism of Action

The mechanism of action of 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide is not fully understood. It is believed to work by altering the X-ray attenuation properties of tissues, which allows for better visualization of organs and blood vessels. Iopamidol is also thought to have a direct effect on the endothelial cells that line blood vessels, which can lead to changes in blood flow and vascular permeability.
Biochemical and Physiological Effects
Iopamidol is generally well-tolerated by patients, with few reported side effects. It is rapidly excreted from the body through the kidneys, with a half-life of around 2 hours. Studies have shown that 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide can cause changes in blood flow and vascular permeability, which may be related to its mechanism of action as a contrast agent.

Advantages and Limitations for Lab Experiments

Iopamidol has several advantages as a contrast agent for lab experiments. It is non-toxic and water-soluble, making it easy to handle and administer. It is also highly soluble in water, which allows for accurate dosing. However, 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide does have some limitations. It is not suitable for use in experiments that require long-term imaging, as it is rapidly excreted from the body. It is also not suitable for experiments that require high-resolution imaging, as its contrast properties are not as strong as other contrast agents.

Future Directions

There are several potential future directions for research on 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide. One area of interest is its potential use in cancer treatment. Studies have shown that 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide can selectively accumulate in tumor cells, making it a potential candidate for targeted drug delivery. Another area of interest is the development of new contrast agents that are more effective than 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide. Researchers are exploring the use of nanoparticles and other materials as contrast agents, which may offer improved imaging capabilities. Finally, there is ongoing research into the mechanism of action of 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide, which may lead to a better understanding of its effects on the body.

Synthesis Methods

The synthesis of 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide involves the reaction of 4-methoxy-2-nitroaniline with 2,3,5-triiodobenzoic acid. The reaction proceeds through the formation of an intermediate, which is then reacted with N,N-dimethylformamide to yield 2,3,5-triiodo-N-(4-methoxy-2-nitrophenyl)benzamide. The overall yield of the synthesis is around 50%, and the purity of the final product is typically greater than 98%.